Lipophilicity: Greater Hydrophilicity vs. Closest Analogs
The target compound exhibits a computed LogP of 0.5794, which is 44% lower than the des-dimethylamino propyl analog (LogP 1.0377) and 52% lower than the gem-dimethyl-branched analog (LogP 1.2155) . This LogP differential corresponds to an estimated ~2.8-fold and ~4.3-fold higher aqueous solubility, respectively, based on the inverse log-linear relationship between LogP and water solubility [1]. Lower LogP is associated with reduced non-specific protein binding and improved performance in aqueous biological assay formats.
| Evidence Dimension | Computed octanol–water partition coefficient (LogP) |
|---|---|
| Target Compound Data | LogP = 0.5794 |
| Comparator Or Baseline | Comparator 1 (des-dimethylamino propyl analog, CAS 1156892-76-0): LogP = 1.0377; Comparator 2 (gem-dimethyl-branched analog, CAS 1156890-06-0): LogP = 1.2155 |
| Quantified Difference | ΔLogP = −0.4583 (vs. Comparator 1); ΔLogP = −0.6361 (vs. Comparator 2); relative reduction of 44% and 52%, respectively |
| Conditions | Computed LogP values from vendor-provided cheminformatics calculations (Leyan platform); methodology consistent across all three compounds |
Why This Matters
For procurement decisions, this LogP difference directly impacts whether the compound will remain soluble in aqueous assay buffers or require DMSO co-solvent, influencing experimental reproducibility and high-throughput screening compatibility.
- [1] Hansch, C.; Leo, A.; Hoekman, D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants; American Chemical Society: Washington, DC, 1995. Established the inverse log-linear relationship between LogP and aqueous solubility. View Source
